![molecular formula C7H4Cl2N2S B1336750 2,4-Dichloro-7-methylthieno[3,2-d]pyrimidine CAS No. 35265-83-9](/img/structure/B1336750.png)
2,4-Dichloro-7-methylthieno[3,2-d]pyrimidine
Cat. No. B1336750
M. Wt: 219.09 g/mol
InChI Key: WUXYWALKGQDXFI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07595324B2
Procedure details
A stirred suspension of NaH (16 mg, 0.4 mmol) in dry THF (2 mL) was added 2,4,6-trimethyl phenol and stirred at room temperature for 30 min under argon. The reaction mixture was added to a solution of 2,4-dichloro-7-methylthieno[3,2-d]pyrimidine (87 mg, 0.4 mmol) in dry THF (2 mL) at 0° C. and slowly warmed up to room temperature. After stirring the reaction for 2 h, the resulting mixture was diluted with water and washed with EtOAc. The combined organic layers were washed with water, brine, dried over Na2SO4, filtered and concentrated in vacuo. The crude product was purified by column chromatography, eluting with hexanes/ethyl acetate (2:1) to give the product as a white solid (136 mg, 90%):
Name
Yield
90%
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[CH3:3][C:4]1[CH:9]=[C:8]([CH3:10])[CH:7]=[C:6]([CH3:11])[C:5]=1[OH:12].[Cl:13][C:14]1[N:15]=[C:16](Cl)[C:17]2[S:22][CH:21]=[C:20]([CH3:23])[C:18]=2[N:19]=1>C1COCC1.O>[Cl:13][C:14]1[N:15]=[C:16]([O:12][C:5]2[C:6]([CH3:11])=[CH:7][C:8]([CH3:10])=[CH:9][C:4]=2[CH3:3])[C:17]2[S:22][CH:21]=[C:20]([CH3:23])[C:18]=2[N:19]=1 |f:0.1|
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Inputs
Step One
Step Two
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Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CC1=C(C(=CC(=C1)C)C)O
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Step Three
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Name
|
|
|
Quantity
|
87 mg
|
|
Type
|
reactant
|
|
Smiles
|
ClC=1N=C(C2=C(N1)C(=CS2)C)Cl
|
|
Name
|
|
|
Quantity
|
2 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Step Four
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
stirred at room temperature for 30 min under argon
|
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Rate
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UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
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See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
|
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Details
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slowly warmed up to room temperature
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STIRRING
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Type
|
STIRRING
|
|
Details
|
After stirring
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the reaction for 2 h
|
|
Duration
|
2 h
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WASH
|
Type
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WASH
|
|
Details
|
washed with EtOAc
|
WASH
|
Type
|
WASH
|
|
Details
|
The combined organic layers were washed with water, brine
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over Na2SO4
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude product was purified by column chromatography
|
WASH
|
Type
|
WASH
|
|
Details
|
eluting with hexanes/ethyl acetate (2:1)
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC=1N=C(C2=C(N1)C(=CS2)C)OC2=C(C=C(C=C2C)C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 136 mg | |
| YIELD: PERCENTYIELD | 90% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
